Cas no 59326-56-6 (Benzenamine,3,3'-[1,4-phenylenebis(oxy)]bis-)

Benzenamine,3,3'-[1,4-phenylenebis(oxy)]bis- Properties

Names and Identifiers

• Benzenamine,3,3'-[1,4-phenylenebis(oxy)]bis-
• 1,4-BIS(3-AMINOPHENOXY)BENZENE
• 1,4-BIS（3-AMINOPHENOXY）BENZENE（143BAPB）
• 3-[4-(3-aminophenoxy)phenoxy]aniline
• 1,4-Di(3-aminophenoxy)-Benzene
• I01-9785
• 3,3'-[1,4-Phenylenebis(oxy)]bisbenzenamine
• SCHEMBL128748
• 3,3'-(1,4-Phenylenebis(oxy))dibenzenamine
• cid_13906735
• AKOS015891332
• BDBM89126
• DTXSID40552270
• CHEMBL1992193
• 59326-56-6
• 3,3'-(1,4-Phenylenebis(oxy))dianiline
• 3-[4-(3-azanylphenoxy)phenoxy]aniline
• [3-[4-(3-aminophenoxy)phenoxy]phenyl]amine
• MLS-0463405.0001
• 3,3'-[1,4-Phenylenebis(oxy)]dianiline
• LBPVOEHZEWAJKQ-UHFFFAOYSA-N
• +Expand

• InChIKey： LBPVOEHZEWAJKQ-UHFFFAOYSA-N
• Inchi： InChI=1S/C18H16N2O2/c19-13-3-1-5-17(11-13)21-15-7-9-16(10-8-15)22-18-6-2-4-14(20)12-18/h1-12H,19-20H2
• SMILES： C1=CC(=CC(=C1)OC2=CC=C(C=C2)OC3=CC=CC(=C3)N)N

Computed Properties

• Exact Mass: 292.12100
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Rotatable Bond Count: 4
• Monoisotopic Mass: 292.121177757g/mol
• Heavy Atom Count: 22
• Complexity: 299
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.6
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• LogP: 5.59800
• PSA: 70.50000
• Boiling Point: 476.2 °C at 760 mmHg
• Melting Point: 97 ºC
• Flash Point: 261.7 °C
• Density: 1.243